N-(5-chloro-2-methoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H21ClN4O5/c1-22-17-12(18(26)23(2)19(22)27)10-14(24(17)7-8-28-3)16(25)21-13-9-11(20)5-6-15(13)29-4/h5-6,9-10H,7-8H2,1-4H3,(H,21,25)
• InChI Key: YLFXKEBYILKWHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CCOC)C(=O)NC3=C(C=CC(=C3)Cl)OC)C(=O)N(C1=O)C
• Molecular Formula: C19H21ClN4O5
• Molecular Weight: 420.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C19H21ClN4O5 and its molecular weight is 420.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Researchers have synthesized a variety of pyrrolo[2,3-d]pyrimidine derivatives and related compounds, exploring their anti-inflammatory, analgesic, and antimicrobial activities. For example, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were studied for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, demonstrating significant potential in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antiviral and Anticancer Properties

Certain pyrrolo[2,3-d]pyrimidine derivatives have been evaluated for their antiviral and anticancer properties. For instance, non-nucleoside analogs of toyocamycin, sangivamycin, and thiosangivamycin have shown activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1), indicating their potential as antiviral agents (T. Renau et al., 1996).

Materials Science Applications

In the realm of materials science, aromatic polyamides incorporating pyrrolo[2,3-d]pyrimidine units have been synthesized for their electrochromic properties and thermal stability. These polymers demonstrate strong UV-vis absorption bands and photoluminescence spectra, with applications in electrochromic devices and as hole-transporting materials (Cha-Wen Chang, Guey‐Sheng Liou, 2008).

Antimicrobial and Anti-Inflammatory Activity

Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing their potential in developing new anticancer agents (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).